Cas no 69011-50-3 (2-Oxo-2H-chromene-3-carbothioamide)

• Product Name: 2-Oxo-2H-chromene-3-carbothioamide
• CAS No: 69011-50-3
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• CID: 1016702
• Update Time: 2023-08-03

2-Oxo-2H-chromene-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Zinc, dross
• 2-oxo-2H-chromene-3-carbothioamide
• 2-oxochromene-3-carbothioamide
• coumarin-3-thiocarboxamide
• ChemDiv3_000150
• Oprea1_063670
• HMS1473G18
• STL015081
• NE20024
• IDI1_019468
• 2-Oxo-2H-1-benzopyran-3-carbothioamide
• 2H-1-Benzopyran-3-carbothioamide, 2-oxo-
• 2-Oxo-2H-chromene-3-carbothioamide

• Inchi： 1S/C10H7NO2S/c11-9(14)7-5-6-3-1-2-4-8(6)13-10(7)12/h1-5H,(H2,11,14)
• InChI Key： NNHJYDSWYAVKNK-UHFFFAOYSA-N
• SMILES： S=C(C1C(=O)OC2C=CC=CC=2C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• XLogP3: 2.1
• Topological Polar Surface Area: 84.4